Cas no 2224268-69-1 (5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide)

• Product Name: 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide
• CAS No: 2224268-69-1
• MF: C₁₅H₁₅BrN₄O
• MW: 347.209801912308
• CID: 5810447
• PubChem ID: 136524897
• Update Time: 2025-05-28

5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide
• 2224268-69-1
• AKOS033136258
• Z1174331479
• EN300-6532054

• Inchi： 1S/C15H15BrN4O/c16-10-4-5-12-11(8-10)13(20-19-12)14(21)18-15(9-17)6-2-1-3-7-15/h4-5,8H,1-3,6-7H2,(H,18,21)(H,19,20)
• InChI Key： WYQCBQUVXGTDQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(NC1(C#N)CCCCC1)=O)=NN2

Computed Properties

• Exact Mass: 346.04292g/mol
• Monoisotopic Mass: 346.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.6Ų

Additional information on 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide

Comprehensive Overview of 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide (CAS No. 2224268-69-1)

The compound 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide (CAS No. 2224268-69-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This indazole derivative is characterized by its unique structural features, including a bromine substitution at the 5-position and a cyanocyclohexyl carboxamide moiety. These attributes make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide has surged due to their potential therapeutic benefits. Researchers are particularly interested in its pharmacological properties, which may include anti-inflammatory, anticancer, or neuroprotective effects. The presence of the indazole core is known to enhance binding affinity to specific biological targets, making it a valuable scaffold for designing new drugs.

One of the most frequently searched topics related to this compound is its synthetic pathway. The synthesis of 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide typically involves multi-step organic reactions, including bromination, condensation, and amidation. These processes require precise control of reaction conditions to achieve high yields and purity. The CAS No. 2224268-69-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

Another area of interest is the compound's solubility and stability under various conditions. Understanding these properties is crucial for its formulation in pharmaceutical products. Recent studies have explored its behavior in different solvents and pH levels, providing insights into its potential for oral or injectable administration. The cyanocyclohexyl group is particularly noteworthy for its role in improving metabolic stability, a key factor in drug development.

The 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide has also been a subject of computational studies. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses have been employed to predict its interactions with biological targets. These in silico approaches help researchers prioritize this compound for further experimental validation, saving time and resources in the drug discovery pipeline.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for compounds like 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide. Researchers are exploring catalytic methods and renewable solvents to minimize environmental impact. This aligns with the broader trend of eco-friendly pharmaceutical manufacturing, a topic frequently discussed in academic and industrial circles.

From a regulatory perspective, the compound's safety profile is under continuous evaluation. While it is not classified as a hazardous material, thorough toxicological studies are essential to ensure its suitability for human use. The indazole scaffold has been extensively studied, but the specific effects of the bromine and cyanocyclohexyl substituents require further investigation.

In summary, 5-Bromo-N-(1-cyanocyclohexyl)-1H-indazole-3-carboxamide (CAS No. 2224268-69-1) represents a fascinating area of research with broad implications for medicine and chemistry. Its unique structure, combined with its potential biological activities, makes it a compound worth watching in the coming years. As scientific advancements continue, we can expect more discoveries related to its applications and benefits.